N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-hydroxyquinoline-4-carboxamide

• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-oxo-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C19H14N4O2S/c24-16-11-14(13-8-4-5-9-15(13)20-16)18(25)21-19-23-22-17(26-19)10-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,20,24)(H,21,23,25)
• InChI Key: HSPLHYCCINLMJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(S2)NC(=O)C3=CC(=O)NC4=CC=CC=C43

Description

N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-hydroxyquinoline-4-carboxamide is a synthetic compound that belongs to the class of thiadiazole derivatives

Preparation Methods

The synthesis of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-hydroxyquinoline-4-carboxamide typically involves the reaction of 5-benzyl-1,3,4-thiadiazole-2-amine with 2-hydroxyquinoline-4-carboxylic acid. The reaction is carried out under specific conditions to ensure the formation of the desired product. Industrial production methods may involve optimization of reaction parameters such as temperature, solvent, and catalysts to achieve high yields and purity.

Chemical Reactions Analysis

N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-hydroxyquinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with various nucleophiles or electrophiles, leading to the formation of different derivatives. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as an antimicrobial and anticancer agent in various biological studies.

Medicine: The compound is being investigated for its potential therapeutic effects in treating various diseases.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-hydroxyquinoline-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to fully elucidate the molecular mechanisms involved.

Comparison with Similar Compounds

N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-hydroxyquinoline-4-carboxamide can be compared with other thiadiazole derivatives, such as:

• N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide
• N-(5-benzyl-1,3,4-thiadiazol-2-yl)butanamide These compounds share similar structural features but may exhibit different biological activities and properties. The uniqueness of this compound lies in its specific combination of the thiadiazole and quinoline moieties, which contribute to its distinct chemical and biological characteristics.